Cas no 615-29-2 (4-Methyl-3-hexanol)

• Product Name: 4-Methyl-3-hexanol
• CAS No: 615-29-2
• MF: C₇H₁₆O
• MW: 116.201342582703
• MDL: MFCD00021916
• CID: 514603
• PubChem ID: 11991
• Update Time: 2025-04-19

4-Methyl-3-hexanol Chemical and Physical Properties

Names and Identifiers

• 3-Hexanol, 4-methyl-
• 3-METHYL-4-HEXANOL
• 4-methylhexan-3-ol
• 1,3-dimethyl-2-pentanol
• 2-Ethyl-3-pentanol
• 3-Hexanol,4-methyl
• 4-Methyl-3-hexanol
• 4-methyl-hexan-3-ol
• EINECS 210-419-2
• inaktives Aethyl-sek.-butyl-carbinol

• MDL： MFCD00021916
• Inchi： 1S/C7H16O/c1-4-6(3)7(8)5-2/h6-8H,4-5H2,1-3H3
• InChI Key： NZPGYIBESMMUFU-UHFFFAOYSA-N
• SMILES： CCC(C(CC)O)C

Computed Properties

• Exact Mass: 116.12000
• Monoisotopic Mass: 116.120115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 52.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2

Experimental Properties

• Density: 0.8200
• Melting Point: -30.45°C (estimate)
• Boiling Point: 149.5°C
• Flash Point: 51.6°C
• Refractive Index: 1.4200
• PSA: 20.23000
• LogP: 1.80340

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols